
Technical Support Center: Reducing Volume
Shrinkage in PEGDA Resin Photopolymerization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylene glycol diacrylate

Cat. No.: B1195390 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guidance and frequently asked questions (FAQs) to address

challenges related to volume shrinkage during the photopolymerization of Poly(ethylene glycol)

diacrylate (PEGDA) resins.

Troubleshooting Guide
This guide addresses common problems encountered during PEGDA photopolymerization,

focusing on issues arising from volume shrinkage.

Issue 1: My cured PEGDA hydrogel is warped or has curled edges.

Question: Why is my hydrogel warping, and how can I prevent it?

Answer: Warping is often a direct consequence of significant volume shrinkage. As the resin

polymerizes and shrinks, internal stresses build up, especially if the hydrogel adheres

strongly to the fabrication substrate. This stress can cause the structure to deform, leading to

warping or curling at the edges.

Solutions:

Increase PEGDA Concentration: Higher concentrations of PEGDA in the precursor

solution generally lead to lower overall shrinkage.[1] This is because a higher polymer
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concentration means less solvent (like water or PBS) is present, which can be expelled

during polymerization, contributing to shrinkage.

Optimize Light Exposure: Modulating the intensity and duration of the UV light can help

control the rate of polymerization. A slower, more controlled polymerization can allow for

stress relaxation, reducing warping. It has been shown that controlling the irradiance

during photoactivation can significantly reduce shrinkage stress.[2]

Use a Heated Print Bed (for 3D Printing): For applications involving 3D printing, using a

heated build plate can help to reduce the temperature differential between the newly

polymerized layer and the previous one, minimizing differential shrinkage and warping.[3]

Improve Adhesion: While counterintuitive, in some applications like 3D printing, ensuring

good adhesion to the build plate can prevent the initial layers from lifting and warping.[3][4]

Issue 2: The final dimensions of my photopolymerized PEGDA structure are smaller than the

design.

Question: My final part is smaller than intended. How can I improve dimensional accuracy?

Answer: This is a classic sign of volumetric shrinkage. During photopolymerization, the

monomer molecules, which are initially at a certain distance from each other (van der Waals

distance), form covalent bonds, resulting in a more compact and dense polymer network.[5]

This reduction in intermolecular distance leads to a bulk contraction of the material.

Solutions:

Adjust PEGDA Molecular Weight: The molecular weight of the PEGDA prepolymer can

influence the final properties. Higher molecular weight PEGDA has longer chains between

the acrylate groups, which can lead to a lower crosslink density and potentially altered

shrinkage behavior.[6][7][8] The relationship is complex and may require empirical

optimization for your specific application.

Incorporate Fillers: Adding inert fillers to the resin formulation can reduce the overall

percentage of polymer that undergoes shrinkage, thereby decreasing the total volumetric

shrinkage of the composite material.
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Use Chain Transfer Agents (CTAs): The addition of reversible addition-fragmentation chain

transfer (RAFT) agents can help to delay the gelation point and allow for network

rearrangement during polymerization, which can alleviate internal stresses and reduce

shrinkage stress.[9]

Issue 3: My hydrogel is cracking, especially in larger structures.

Question: What causes cracking in my PEGDA hydrogels, and what can I do to prevent it?

Answer: Cracking is often a result of excessive internal stress that exceeds the mechanical

strength of the newly formed polymer network. This is particularly common in larger or

thicker structures where significant shrinkage occurs.

Solutions:

Optimize Photoinitiator Concentration: The concentration of the photoinitiator affects the

polymerization kinetics and the final crosslink density.[10][11][12][13] While a higher

concentration can lead to a faster cure and higher crosslink density, it can also accelerate

shrinkage and stress development. Reducing the photoinitiator concentration may lead to

a slower, more controlled polymerization, allowing stress to dissipate and preventing

cracks.

Lower the Curing Temperature: Photopolymerizing at a lower temperature can reduce the

rate of reaction and the overall volumetric shrinkage.[5]

Incremental Curing (Layer-by-Layer): For thicker structures, curing the resin in successive

thin layers can help to mitigate the accumulation of stress that occurs when curing a large

volume at once.

Frequently Asked Questions (FAQs)
Q1: What is volume shrinkage in PEGDA photopolymerization?

A1: Volume shrinkage, or polymerization shrinkage, is the reduction in volume that occurs

when liquid PEGDA resin is converted into a solid hydrogel through photopolymerization. This

happens because the carbon-carbon double bonds in the acrylate groups of the PEGDA

monomers are converted into single covalent bonds in the polymer network. Covalent bonds
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are significantly shorter than the initial van der Waals distances between the monomer

molecules, leading to a more compact structure and a decrease in the overall volume.[5]

Q2: How does PEGDA concentration affect volume shrinkage?

A2: Generally, increasing the concentration of PEGDA in the prepolymer solution leads to a

decrease in volume shrinkage.[1] This is because there is a higher initial volume fraction of the

polymer, and less solvent to be potentially expelled from the network as it forms.

Q3: What is the role of the photoinitiator in volume shrinkage?

A3: The photoinitiator concentration influences the kinetics of the photopolymerization reaction.

A higher concentration of photoinitiator can lead to a faster polymerization rate and a higher

crosslink density.[12][13] This can sometimes exacerbate the effects of shrinkage by causing

rapid stress buildup. Optimizing the photoinitiator concentration is crucial for balancing curing

efficiency with the minimization of shrinkage-induced stress.

Q4: Can the molecular weight of PEGDA influence shrinkage?

A4: Yes, the molecular weight of the PEGDA prepolymer plays a role. Higher molecular weight

PEGDA has longer polymer chains between the crosslinking acrylate groups. This can result in

a lower crosslink density for a given weight percentage, which in turn can affect the swelling

behavior and mechanical properties of the hydrogel.[6][7][8] The direct effect on volume

shrinkage is complex and often needs to be determined experimentally for a specific

application, as it is intertwined with the degree of conversion and final network structure.

Q5: Are there additives that can help reduce volume shrinkage?

A5: Yes, several strategies involving additives can be employed:

Fillers: Incorporating inorganic fillers can physically reduce the amount of polymer

undergoing shrinkage.

Chain Transfer Agents (CTAs): CTAs, particularly RAFT agents, can be added to the

formulation to control the polymerization process, allowing for network relaxation and

reducing stress.[9]
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Quantitative Data on Shrinkage
The following tables summarize quantitative data found in the literature regarding the effects of

different parameters on PEGDA properties related to shrinkage.

Table 1: Effect of PEGDA Concentration on Dehydration Shrinkage

PEGDA Concentration (w/w) Shrinkage Percentage (%)

10% ~55%

20% ~45%

30% ~35%

40% ~25%

50% ~15%

Data adapted from a study on the shrink-molding of PEGDA constructs. Note that this

represents shrinkage upon dehydration, which is related to but not identical to polymerization

shrinkage. The trend of decreasing shrinkage with increasing concentration is, however,

relevant.[1]

Table 2: Effect of Photoinitiator Concentration on Mechanical Properties

Photoinitiator
Concentration

Effect on Failure Stress Effect on Cell Viability

0.2% vs 0.6%

Higher concentration can

increase failure stress.[10][12]

[13]

Higher concentration can

decrease cell viability.[10][11]

[12][13]

While this table does not directly quantify volume shrinkage, it highlights the trade-offs involved

in altering photoinitiator concentration, which is a key parameter in controlling the

polymerization process and resultant stresses.

Experimental Protocols
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Protocol 1: General Preparation of PEGDA Hydrogels

This protocol provides a basic method for preparing PEGDA hydrogels, which can be adapted

to study the effects of various parameters on volume shrinkage.

Materials:

Poly(ethylene glycol) diacrylate (PEGDA) of desired molecular weight

Phosphate-buffered saline (PBS) or deionized water

Photoinitiator (e.g., Irgacure 2959, LAP)

UV light source (e.g., 365 nm)

Molds for casting (e.g., PDMS molds)

Procedure:

Prepare the desired concentration of PEGDA solution by dissolving the PEGDA prepolymer

in PBS or water. For example, for a 20% (w/v) solution, dissolve 2g of PEGDA in 10mL of

PBS.

Add the photoinitiator to the PEGDA solution at the desired concentration. For example, for a

0.5% (w/v) photoinitiator concentration, add 50mg of photoinitiator to the 10mL solution.

Ensure the photoinitiator is fully dissolved. This step should be performed in a dark

environment to prevent premature polymerization.

Pipette the prepolymer solution into the molds.

Expose the molds to a UV light source for a specified duration to initiate

photopolymerization. The exposure time will depend on the light intensity, photoinitiator

concentration, and desired degree of crosslinking.

After curing, carefully remove the hydrogels from the molds.

Wash the hydrogels in PBS or water to remove any unreacted components.
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To study volume shrinkage:

Precisely measure the dimensions of the mold and the final cured hydrogel to calculate the

volumetric change.

Systematically vary one parameter at a time (e.g., PEGDA concentration, photoinitiator

concentration, UV exposure time) while keeping others constant to observe its effect on

shrinkage.

Diagrams
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Caption: Experimental workflow for PEGDA hydrogel fabrication and shrinkage analysis.
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Caption: Factors influencing volume shrinkage and resulting issues in PEGDA

photopolymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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